![molecular formula C20H19BrN4OS B2545171 2-((6-(benzylamino)pyridazin-3-yl)thio)-N-(4-bromo-3-methylphenyl)acetamide CAS No. 1358427-17-4](/img/structure/B2545171.png)
2-((6-(benzylamino)pyridazin-3-yl)thio)-N-(4-bromo-3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(benzylamino)pyridazin-3-yl)thio)-N-(4-bromo-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H19BrN4OS and its molecular weight is 443.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
One study demonstrates the synthesis of novel sulphonamide derivatives, showcasing the reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles, leading to compounds with significant antimicrobial activities. The compounds displayed good antimicrobial activity against various strains, with certain derivatives showing high activity. Computational calculations supported the experimental findings, providing a correlation between theoretical and experimental data (Fahim & Ismael, 2019).
Heterocyclic Syntheses
Another study highlights the use of thioureido-acetamides in one-pot cascade reactions to synthesize various heterocycles, demonstrating excellent atom economy. This approach allows for the efficient formation of complex molecules from simple starting materials, contributing to the development of new synthetic methodologies in organic chemistry (Schmeyers & Kaupp, 2002).
Biological Activity and Drug Development
Further research has led to the discovery of clinical candidates like K-604, a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, showcasing the potential of these compounds in treating diseases involving ACAT-1 overexpression. The development of K-604 highlights the importance of molecular design in enhancing drug solubility and absorption, paving the way for new treatments for incurable diseases (Shibuya et al., 2018).
Synthesis of Fused Azines
Another research effort describes the synthesis of a novel class of pyridazin-3-one derivatives, which are used to synthesize fused azines. This work expands the toolkit of synthetic organic chemistry, enabling the creation of complex heterocyclic structures that could have various applications in medicinal chemistry and materials science (Ibrahim & Behbehani, 2014).
Antimicrobial Profile of Schiff Bases and Thiazolidinone Derivatives
Research into the synthesis of Schiff bases and Thiazolidinone derivatives from 2-(4-bromo-3-methylphenoxy)acetate has shown promising antibacterial and antifungal activities. These findings contribute to the search for new antimicrobial agents in the fight against resistant bacterial and fungal strains (Fuloria, Fuloria, & Gupta, 2014).
Properties
IUPAC Name |
2-[6-(benzylamino)pyridazin-3-yl]sulfanyl-N-(4-bromo-3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN4OS/c1-14-11-16(7-8-17(14)21)23-19(26)13-27-20-10-9-18(24-25-20)22-12-15-5-3-2-4-6-15/h2-11H,12-13H2,1H3,(H,22,24)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUWANSQSUQHHHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CSC2=NN=C(C=C2)NCC3=CC=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.